N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide

• IUPAC Name: N-(4-ethoxyphenyl)-N-[(6-methyl-2-oxo-1H-quinolin-3-yl)methyl]-4-nitrobenzamide
• InChI: InChI=1S/C26H23N3O5/c1-3-34-23-11-9-21(10-12-23)28(26(31)18-5-7-22(8-6-18)29(32)33)16-20-15-19-14-17(2)4-13-24(19)27-25(20)30/h4-15H,3,16H2,1-2H3,(H,27,30)
• InChI Key: HGHXCHLQLNLBRZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC2=CC3=C(C=CC(=C3)C)NC2=O)C(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C26H23N3O5
• Molecular Weight: 457.5 g/mol

Description

N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide, also known as EMQN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide varies depending on its application. In anti-inflammatory and anti-cancer studies, N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and matrix metalloproteinase-2, which are involved in the inflammatory and cancer pathways. In biochemistry studies, N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide acts as a fluorescent probe by binding to specific amino acids in proteins, which allows for the detection of protein-ligand interactions.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide has been shown to have various biochemical and physiological effects. In anti-inflammatory studies, N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. In anti-cancer studies, N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide has been shown to induce apoptosis in cancer cells and inhibit the proliferation of cancer cells. In biochemistry studies, N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide has been shown to bind to specific amino acids in proteins, which allows for the detection of protein-ligand interactions.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide in lab experiments is its high purity and yield, which allows for accurate and reproducible results. Another advantage is its versatility, as it can be used in various fields, including medicinal chemistry, biochemistry, and pharmacology. One limitation of using N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide is its cost, as it is a relatively expensive compound.

Future Directions

There are several future directions for the study of N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide. In medicinal chemistry, future studies could focus on the development of N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide derivatives with improved anti-inflammatory, anti-cancer, and anti-bacterial properties. In biochemistry, future studies could focus on the use of N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide as a fluorescent probe to study protein-ligand interactions in more detail. In pharmacology, future studies could focus on the development of N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide-based drugs for the treatment of various diseases.
Conclusion:
In conclusion, N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. Its synthesis method has been optimized to yield high purity and yield, and it has been shown to exhibit various biochemical and physiological effects. While there are some limitations to its use, there are also several future directions for its study, which could lead to the development of new drugs and the advancement of scientific knowledge.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide involves the reaction of 2-hydroxy-6-methylquinoline-3-carboxaldehyde with 4-nitrobenzoyl chloride in the presence of a base, followed by the addition of 4-ethoxyaniline. The resulting product is N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide, which can be purified by recrystallization. This method has been optimized to yield high purity and yield of N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide.

Scientific Research Applications

N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide has been widely studied for its potential applications in various fields. In medicinal chemistry, N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. In biochemistry, N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide has been used as a fluorescent probe to detect protein-ligand interactions. In pharmacology, N-(4-ethoxyphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and tyrosinase.